Cas no 1262009-36-8 ([1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-fluoro-2-methoxy-, 4'-methyl ester)

• Product Name: [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-fluoro-2-methoxy-, 4'-methyl ester
• CAS No: 1262009-36-8
• MF: C₁₆H₁₃FO₅
• MW: 304.269828557968
• MDL: MFCD18322138
• CID: 2769032
• Update Time: 2025-10-31

[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-fluoro-2-methoxy-, 4'-methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-fluoro-2-methoxy-, 4'-methyl ester

• MDL： MFCD18322138
• Inchi： 1S/C16H13FO5/c1-21-14-10(4-3-5-12(14)15(18)19)9-6-7-11(13(17)8-9)16(20)22-2/h3-8H,1-2H3,(H,18,19)
• InChI Key： AYOKVQSQHXPLNN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(OC)=O)C(F)=C2)=CC=CC(C(O)=O)=C1OC

Additional information on [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-fluoro-2-methoxy-, 4'-methyl ester

[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-fluoro-2-methoxy-, 4'-methyl ester

[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-fluoro-2-methoxy-, 4'-methyl ester (CAS No. 1262009-36-8) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are known for their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The molecule features a biphenyl core with substituents at specific positions, making it a valuable compound for both academic research and industrial applications.

The structure of this compound consists of two phenyl rings connected by a single bond (biphenyl system). The substituents include two carboxylic acid groups at positions 3 and 4', a fluoro group at position 3', a methoxy group at position 2', and a methyl ester group at position 4'. This combination of functional groups imparts unique chemical properties to the molecule, such as enhanced solubility in organic solvents and the ability to form hydrogen bonds. These properties make it an ideal candidate for use in drug delivery systems and as a precursor in the synthesis of more complex molecules.

Recent studies have highlighted the potential of biphenyl derivatives like [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-fluoro-2-methoxy-, 4'-methyl ester in the development of advanced materials. For instance, researchers have explored its role in the synthesis of high-performance polymers and liquid crystal displays (LCDs). The presence of electron-withdrawing groups such as the fluoro and methoxy substituents can influence the electronic properties of the molecule, making it suitable for applications in optoelectronics.

In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug development. Its ability to modulate cellular pathways through interactions with specific proteins has been a focus of recent investigations. For example, studies have demonstrated that [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-fluoro-2-methoxy-, 4'-methyl ester can inhibit certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent.

The synthesis of [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-fluoro-2-methoxy-, 4'-methyl ester involves multi-step organic reactions that require precise control over reaction conditions. Researchers have optimized synthetic routes to improve yield and purity. These advancements have made it easier to scale up production for both research and commercial purposes.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-fluoro-2-methoxy-, 4'-methyl ester can undergo biodegradation by microbial communities. This knowledge is essential for developing sustainable practices in industries that utilize this compound.

In conclusion, [1,1'-Biphenyl]-3,4'dicarboxylic acid, 3'fluoro, 2'methoxy, and 4'methyl ester derivatives represent a significant advancement in organic chemistry. Their unique properties and diverse applications continue to drive research and innovation across multiple disciplines. As new findings emerge regarding their chemical behavior and biological activity, [1' Biphenyl] compounds like CAS No. 1262009-36-8 will undoubtedly play an increasingly important role in shaping future technologies and therapeutic solutions.